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Compound of Interest

Compound Name: N-sec-Butyl(trimethylsilyl)amine

CAS No.: 17425-82-0

Cat. No.: B186214

Get Quote

Executive Summary
N-sec-Butyl(trimethylsilyl)amine (CAS: 17425-82-0), also known as N-(Trimethylsilyl)-sec-

butylamine, is a secondary silylamine widely utilized as a silylating agent and a protected

amine intermediate in organic synthesis.[1][2][3] Its steric bulk, provided by the sec-butyl group,

offers unique regioselectivity compared to linear analogues.[1][2][4]

This technical guide provides a definitive reference for the spectral characterization of this

compound. It synthesizes nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and

mass spectrometry (MS) data to establish a self-validating identification protocol for

researchers and quality control scientists.[2]

Chemical Profile & Properties[3][4][5][6][7][8][9][10]
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Property Data

IUPAC Name N-(butan-2-yl)-1,1,1-trimethylsilanamine

CAS Number 17425-82-0

Molecular Formula C₇H₁₉NSi

Molecular Weight 145.32 g/mol

Boiling Point ~125 °C

Density 0.762 g/mL (25 °C)

Appearance Colorless, moisture-sensitive liquid

Synthesis & Preparation Protocol
To ensure spectral accuracy, the purity of the analyte is paramount.[4] The following protocol

describes the synthesis via the silyl chloride method, which yields high-purity product suitable

for spectral benchmarking.

Experimental Workflow
Reagents:

sec-Butylamine (1.0 equiv)[1][2][4]

Chlorotrimethylsilane (TMSCl) (1.1 equiv)[2][5]

Triethylamine (TEA) (1.2 equiv) as HCl scavenger[2]

Solvent: Anhydrous Diethyl Ether or Dichloromethane (DCM)[2]

Protocol:

Setup: Flame-dry a 3-neck round-bottom flask equipped with an addition funnel and nitrogen

inlet.

Solvation: Dissolve sec-butylamine and TEA in anhydrous solvent under inert atmosphere at

0 °C.
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Addition: Dropwise add TMSCl over 30 minutes. The reaction is exothermic; maintain

temperature < 5 °C. White precipitate (TEA[2]·HCl) will form immediately.[3][4]

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours.

Workup: Filter off the TEA·HCl salt under nitrogen (using a Schlenk frit is optimal to avoid

hydrolysis).[2][3][4]

Purification: Fractional distillation of the filtrate under reduced pressure. Collect the fraction

boiling at 125 °C (atmospheric equivalent).
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Caption: Synthesis workflow for N-sec-Butyl(trimethylsilyl)amine via silyl chloride trapping.

Spectral Analysis: The Core Data
Mass Spectrometry (EI-MS)
The mass spectrum of N-sec-Butyl(trimethylsilyl)amine is dominated by alpha-cleavage

fragmentation, characteristic of aliphatic amines, and silicon-stabilized cations.[1][2]

Fragmentation Logic:
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Molecular Ion (M⁺): Observed at m/z 145.[3][4] Usually low intensity due to the stability of

fragment ions.[3][4]

Base Peak (m/z 130): Loss of a methyl group (M – 15).[2][3][4] This can originate from the

TMS group (very common for silanes) or the terminal methyl of the sec-butyl chain.[2][3][4]

The silicon atom stabilizes the resulting cation.[3][4]

Alpha-Cleavage (m/z 116): Loss of the ethyl group (M – 29) from the sec-butyl moiety.[2][3]

[4]

TMS Cation (m/z 73): The trimethylsilyl cation [Si(CH₃)₃]⁺ is a diagnostic peak for all TMS

derivatives, typically appearing with high intensity.[2][4]

Table 1: Key MS Fragments

m/z Assignment Mechanism Relative Intensity

145 [M]⁺[1][2][4]• Molecular Ion Weak (<10%)

130 [M – CH₃]⁺
Loss of CH₃ (TMS or

alkyl)
High / Base Peak

116 [M – C₂H₅]⁺
α-cleavage (loss of

ethyl)
Medium

73 [Si(CH₃)₃]⁺ Trimethylsilyl cation High

| 59 | [Si(CH₃)₂H]⁺ | Rearrangement product | Medium |[2][4]
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Caption: Electron Ionization (EI) fragmentation pathway highlighting the primary dissociation

channels.[2]

Proton NMR (¹H NMR)
The ¹H NMR spectrum is characterized by the strong shielding effect of the silicon atom and

the chirality of the sec-butyl carbon, which makes the methylene protons diastereotopic (though

often unresolved in routine scans).[2][4]

Solvent: CDCl₃ (referenced to 7.26 ppm) or C₆D₆.[2][3][4]

Table 2: ¹H NMR Assignments

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Notes

0.05 – 0.10 Singlet (s) 9H Si(CH₃)₃
Strong, sharp
diagnostic
signal.[1][2][4]

0.40 – 0.80
Broad Singlet (br

s)
1H NH

Shift is

concentration/te

mperature

dependent.[2][4]

0.85 – 0.90 Triplet (t) 3H CH₂-CH₃

Terminal methyl

of ethyl group.[1]

[2][4]

1.00 – 1.05 Doublet (d) 3H CH-CH₃

Methyl branched

off the chiral

center.[1][2][4]

1.30 – 1.45 Multiplet (m) 2H CH₂-CH₃

Diastereotopic

methylene

protons.[1][2][4]

| 2.70 – 2.85 | Multiplet (m) | 1H | CH-N | Methine proton, deshielded by Nitrogen.[1][2][4] |
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Expert Insight: The N-H proton is often broad and can exchange with deuterium if D₂O is

added, causing the signal to disappear.[4] The coupling between the NH and the CH is usually

not observed due to rapid exchange.[3][4]

Infrared Spectroscopy (FT-IR)
IR analysis is useful for confirming the presence of the N-H bond (distinguishing from tertiary

silylamines) and the Si-C framework.[1][2][4]

Table 3: Diagnostic IR Bands

Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Description

3350 – 3400 ν(N-H) Secondary Amine

Weak to medium
intensity; confirms
N-H presence.[1][2]
[4]

2960 – 2850 ν(C-H) Alkyl

Strong absorptions

from butyl and TMS

methyls.

1250 δ(Si-CH₃) TMS Group
Very sharp, strong

diagnostic band.

1000 – 1100 ν(C-N) C-N Stretch Medium intensity.[2][4]

| 830 – 850 | ρ(Si-CH₃) | TMS Group | Strong doublet or broad band; characteristic of Si-C. |[1]

[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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